Cas no 704916-06-3 (ba-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)- (9CI))

ba-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)- (9CI) structure
704916-06-3 structure
Product Name:ba-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)- (9CI)
CAS No:704916-06-3
MF:C10H18O5
MW:218.246923923492
CID:557429
Update Time:2023-03-29

ba-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Ribofuranoside, ethyl2,3-O-(1-methylethylidene)-
    • Ethyl2,3-O-isopropylidene-b-D-ribofuranoside
    • ba-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)- (9CI)
    • bta-D-Ribofuranoside,ethyl2,3-O-(1-methylethylidene)-(9CI)
    • β-D-Ribofuranoside, ethyl 2,3-O-(1-methylethylidene)-
    • Inchi: 1S/C10H18O5/c1-4-12-9-8-7(6(5-11)13-9)14-10(2,3)15-8/h6-9,11H,4-5H2,1-3H3/t6-,7-,8-,9-/m1/s1
    • InChI Key: KITJEQXHHXMTOT-FNCVBFRFSA-N
    • SMILES: C([C@@H]1[C@@]2([H])OC(C)(C)O[C@@]2([H])[C@H](OCC)O1)O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
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